Cas no 2172143-26-7 (2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenyl-N-methylformamido}oxy)acetic acid)

• Product Name: 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenyl-N-methylformamido}oxy)acetic acid
• CAS No: 2172143-26-7
• MF: C₂₅H₂₁FN₂O₆
• MW: 464.442450284958
• CID: 6069655
• PubChem ID: 165735356
• Update Time: 2025-05-25

2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenyl-N-methylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenyl-N-methylformamido}oxy)acetic acid
• EN300-1474487
• 2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]-N-methylformamido}oxy)acetic acid
• 2172143-26-7

• Inchi： 1S/C25H21FN2O6/c1-28(34-14-22(29)30)24(31)19-11-6-12-21(26)23(19)27-25(32)33-13-20-17-9-4-2-7-15(17)16-8-3-5-10-18(16)20/h2-12,20H,13-14H2,1H3,(H,27,32)(H,29,30)
• InChI Key： YENVJGACMXNYRQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(N(C)OCC(=O)O)=O)=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.13836456g/mol
• Monoisotopic Mass: 464.13836456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenyl-N-methylformamido}oxy)acetic acid

Compound CAS No: 2172143-26-7 - 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenyl-N-methylformamido}oxy)acetic Acid

Introduction

The compound 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenyl-N-methylformamido}oxy)acetic acid (CAS No: 2172143-26-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a fluorophenyl moiety, and a N-methylformamide functional group. These structural features make it a valuable tool in fields such as drug discovery, materials science, and biotechnology.

Structural Analysis

The molecular structure of this compound is composed of several key components:

• Fluorenylmethoxycarbonyl (Fmoc) group: This group is a well-known protecting group in peptide synthesis, known for its stability and ease of removal under specific conditions.
• Fluorophenyl moiety: The presence of fluorine in the aromatic ring introduces unique electronic properties, enhancing the compound's reactivity and selectivity in various reactions.
• N-methylformamide: This functional group contributes to the molecule's solubility and ability to participate in hydrogen bonding, which is crucial for its interactions in biological systems.

These structural elements collectively make the compound highly versatile and amenable to a wide range of chemical modifications and applications.

Applications in Drug Discovery

The compound has shown promise in the field of drug discovery, particularly in the development of targeted therapies and small molecule inhibitors. The Fmoc group, being a protective group, plays a critical role in peptide synthesis, enabling precise control over the construction of complex molecules. Recent studies have highlighted its potential as a building block for creating bioactive compounds with high specificity and potency.

In addition, the fluorophenyl moiety enhances the compound's ability to interact with biological targets, making it an attractive candidate for designing antiviral agents and anticancer drugs. The integration of these functional groups allows for fine-tuning of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug efficacy.

Synthesis and Chemical Modifications

The synthesis of this compound involves a series of well-defined chemical reactions that ensure high purity and structural integrity. Key steps include:

• Nucleophilic substitution: This step involves the replacement of specific groups to introduce desired functionalities into the molecule.
• Palladium-catalyzed coupling reactions: These reactions facilitate the formation of stable carbon-carbon bonds between different molecular fragments.
• Protecting group strategies: The use of Fmoc as a protecting group ensures that sensitive functional groups remain intact during synthesis.

Recent advancements in catalytic methods have further enhanced the efficiency and scalability of these reactions, making it possible to produce larger quantities of the compound for research and commercial purposes.

Biological Activity and Mechanism of Action

Preliminary studies on this compound have revealed intriguing biological activities that warrant further investigation. For instance, its ability to inhibit key enzymes involved in cellular signaling pathways suggests potential applications in treating diseases such as cancer and neurodegenerative disorders.

The fluorophenyl moiety has been shown to enhance the molecule's ability to penetrate cellular membranes, thereby increasing its bioavailability. Furthermore, the N-methylformamide group contributes to hydrogen bonding interactions with target proteins, enhancing binding affinity and selectivity.

Recent research has also explored its potential as an anticancer agent, where it demonstrates selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to its ability to target specific molecular pathways that are overactive in cancerous cells.

Future Directions and Conclusion

The compound 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenyl-N-methylformamido}oxy)acetic acid (CAS No: 2172143-26-7) represents a significant advancement in chemical synthesis and molecular design. Its unique structural features and versatile functional groups make it an invaluable tool in various scientific disciplines.

Ongoing research continues to explore its potential applications in drug discovery, materials science, and biotechnology. As our understanding of this compound deepens, it is anticipated that new insights will emerge regarding its biological activity and therapeutic potential.